molecular formula C13H19NO2 B14829013 4-Tert-butoxy-2-cyclopropoxyaniline

4-Tert-butoxy-2-cyclopropoxyaniline

Cat. No.: B14829013
M. Wt: 221.29 g/mol
InChI Key: UDLAGCPDBYJNIR-UHFFFAOYSA-N
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Description

4-Tert-butoxy-2-cyclopropoxyaniline (CAS: Not explicitly listed in the provided evidence) is a substituted aniline derivative featuring a tert-butoxy group at the para position and a cyclopropoxy group at the ortho position of the aromatic ring.

Properties

Molecular Formula

C13H19NO2

Molecular Weight

221.29 g/mol

IUPAC Name

2-cyclopropyloxy-4-[(2-methylpropan-2-yl)oxy]aniline

InChI

InChI=1S/C13H19NO2/c1-13(2,3)16-10-6-7-11(14)12(8-10)15-9-4-5-9/h6-9H,4-5,14H2,1-3H3

InChI Key

UDLAGCPDBYJNIR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=CC(=C(C=C1)N)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Tert-butoxy-2-cyclopropoxyaniline typically involves the following steps:

    Formation of the tert-butoxy group: This can be achieved by reacting tert-butyl alcohol with an appropriate aniline derivative under acidic conditions.

    Introduction of the cyclopropoxy group: This step involves the reaction of the intermediate product with cyclopropyl bromide in the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production methods for 4-Tert-butoxy-2-cyclopropoxyaniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Tert-butoxy-2-cyclopropoxyaniline can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the tert-butoxy or cyclopropoxy groups can be replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products

    Oxidation: Formation of corresponding quinones or nitro derivatives.

    Reduction: Formation of amines or alcohols.

    Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

4-Tert-butoxy-2-cyclopropoxyaniline has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with enzymes.

    Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Tert-butoxy-2-cyclopropoxyaniline involves its interaction with specific molecular targets. The tert-butoxy and cyclopropoxy groups can influence the compound’s reactivity and binding affinity to enzymes or receptors. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Tert-butoxy-2-cyclopropoxyaniline with analogous compounds from the provided evidence, focusing on substituent effects, stability, and reactivity.

Substituent Effects and Molecular Properties
Compound Substituents Molecular Weight (g/mol) Solubility Stability
4-Tert-butoxy-2-cyclopropoxyaniline -NH₂, -O-tert-butyl, -O-cyclopropyl ~265 (estimated) Low in water; high in organic solvents Sensitive to acidic hydrolysis
4-tert-Butylphenol (CAS: 98-54-4) -OH, -tert-butyl 150.22 Moderate in ethanol; low in water Stable under neutral conditions
2-(4-tert-Butylphenoxy)cyclohexanol -OH, -tert-butyl, cyclohexanol 264.38 Soluble in DMSO, ethanol Prone to oxidation at -OH group
1-(4-tert-Butylphenoxy)propan-2-ol -OH, -tert-butyl, propanol chain 208.30 High in polar aprotic solvents Thermally stable up to 150°C

Key Observations :

  • Steric Hindrance: The tert-butoxy group in 4-Tert-butoxy-2-cyclopropoxyaniline provides greater steric protection than the tert-butyl group in 4-tert-Butylphenol, reducing nucleophilic attack on the aromatic ring.
  • Solubility: The cyclopropoxy group lowers water solubility compared to compounds with linear alkoxy chains (e.g., 1-(4-tert-Butylphenoxy)propan-2-ol) due to increased hydrophobicity.
  • Stability : Acidic conditions likely degrade the tert-butoxy group, a trait shared with tert-butyl ethers like tert-butyl methyl ether .

Research Findings and Gaps

  • Synthetic Routes: Limited data exist on optimizing yields for 4-Tert-butoxy-2-cyclopropoxyaniline. Methods for similar compounds (e.g., butyl nitrite or butylparaben syntheses) suggest alkylation of phenol precursors as a viable pathway .
  • Toxicity: No direct studies are available, but tert-butyl-containing compounds like butyl octyl phthalate raise concerns about endocrine disruption, warranting caution in handling .

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